Cas no 1805361-52-7 (2-Chloro-3-cyano-5-(difluoromethyl)pyridine-4-carboxylic acid)

• Product Name: 2-Chloro-3-cyano-5-(difluoromethyl)pyridine-4-carboxylic acid
• CAS No: 1805361-52-7
• MF: C₈H₃ClF₂N₂O₂
• MW: 232.571427583694
• CID: 4868586
• Update Time: 2025-06-15

2-Chloro-3-cyano-5-(difluoromethyl)pyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-3-cyano-5-(difluoromethyl)pyridine-4-carboxylic acid

• Inchi： 1S/C8H3ClF2N2O2/c9-6-3(1-12)5(8(14)15)4(2-13-6)7(10)11/h2,7H,(H,14,15)
• InChI Key： HFHODFJYGSHAMQ-UHFFFAOYSA-N
• SMILES： ClC1=C(C#N)C(C(=O)O)=C(C=N1)C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 304
• XLogP3: 1.7
• Topological Polar Surface Area: 74

Additional information on 2-Chloro-3-cyano-5-(difluoromethyl)pyridine-4-carboxylic acid

Professional Introduction to 2-Chloro-3-cyano-5-(difluoromethyl)pyridine-4-carboxylic Acid (CAS No. 1805361-52-7)

2-Chloro-3-cyano-5-(difluoromethyl)pyridine-4-carboxylic acid, with the CAS number 1805361-52-7, is a significant compound in the field of pharmaceutical chemistry and agrochemical research. This heterocyclic organic compound features a pyridine core substituted with various functional groups, making it a versatile intermediate in the synthesis of bioactive molecules. The presence of a chloro group, a cyano group, and a difluoromethyl group on the pyridine ring contributes to its unique chemical properties and reactivity, which are highly valued in medicinal chemistry.

The compound's structure imparts multiple sites for chemical modification, enabling the development of novel derivatives with tailored biological activities. In recent years, there has been growing interest in this compound due to its potential applications in the design of drugs targeting various diseases. The pyridine scaffold is particularly important in medicinal chemistry, as it is a common motif found in many biologically active compounds, including antiviral, antibacterial, and anticancer agents.

One of the most compelling aspects of 2-Chloro-3-cyano-5-(difluoromethyl)pyridine-4-carboxylic acid is its role as a key intermediate in the synthesis of more complex molecules. The carboxylic acid group at the 4-position provides a handle for further functionalization, allowing chemists to attach various pharmacophores and optimize pharmacokinetic properties. This flexibility has made it a valuable building block in the development of new therapeutic agents.

Recent studies have highlighted the compound's utility in the synthesis of kinase inhibitors, which are crucial in cancer therapy. Kinase enzymes play a pivotal role in cell signaling pathways, and their dysregulation is often associated with tumor growth and progression. By targeting these enzymes with selective inhibitors, researchers aim to develop more effective cancer treatments. The pyridine-based kinase inhibitors have shown promise in preclinical studies, and 2-Chloro-3-cyano-5-(difluoromethyl)pyridine-4-carboxylic acid is being explored as a precursor for such inhibitors.

The difluoromethyl group is particularly noteworthy, as it is known to enhance metabolic stability and binding affinity in drug candidates. This moiety has been incorporated into numerous successful drugs, improving their efficacy and duration of action. The cyano group also contributes to the compound's reactivity, enabling further transformations that can lead to novel pharmacological entities.

In addition to its pharmaceutical applications, this compound has potential uses in agrochemicals. Pyridine derivatives are widely used as intermediates in the synthesis of pesticides and herbicides due to their ability to interact with biological targets in plants and pests. The unique combination of functional groups in 2-Chloro-3-cyano-5-(difluoromethyl)pyridine-4-carboxylic acid makes it a promising candidate for developing next-generation agrochemicals that are more effective and environmentally friendly.

The synthesis of this compound typically involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include nucleophilic substitution reactions on halogenated pyridines, followed by cyanation and fluorination steps. Advanced techniques such as transition metal catalysis have been employed to improve reaction efficiency and selectivity.

From a research perspective, 2-Chloro-3-cyano-5-(difluoromethyl)pyridine-4-carboxylic acid represents an exciting opportunity for chemists to explore new chemical space. Its structural features offer multiple avenues for innovation, making it a valuable tool for drug discovery and material science applications. As our understanding of biological targets continues to expand, compounds like this one will play an increasingly important role in developing innovative solutions for human health and agricultural challenges.